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Compound of Interest

Compound Name: 2-Chloro-6-methylaniline

Cat. No.: B140736 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed handling and safety precautions for 2-Chloro-6-
methylaniline (CAS No: 87-63-8), a chemical intermediate used in the synthesis of various

compounds. Strict adherence to these guidelines is crucial to ensure personnel safety and

prevent environmental contamination.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 2-Chloro-6-methylaniline is

presented below. This data is essential for safe handling and storage.
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Property Value Reference

Molecular Formula C₇H₈ClN [1][2]

Molecular Weight 141.60 g/mol [1][3]

Appearance
Clear yellow to red-brown

liquid
[4]

Melting Point 10-12 °C [3]

Boiling Point 215.0 °C at 760 mmHg [3]

Density 1.152 - 1.2 g/cm³ [3]

Flash Point 105 °C (221 °F) - closed cup [1]

Water Solubility Immiscible [3]

Vapor Pressure 0.2 mmHg at 25°C [3]

Hazard Identification and Classification
2-Chloro-6-methylaniline is a hazardous substance.[5] The following table summarizes its

hazard classifications.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 / Category 4
Toxic or harmful if swallowed.

[2][6][7]

Acute Toxicity, Dermal Category 3 / Category 4
Toxic or harmful in contact with

skin.[2][6][7]

Acute Toxicity, Inhalation
Category 2 / Category 3 /

Category 4

Fatal, toxic, or harmful if

inhaled.[6][7]

Skin Corrosion/Irritation Category 2 Causes skin irritation.[2][4][6]

Serious Eye Damage/Eye

Irritation
Category 2

Causes serious eye irritation.

[2][4][6]

Germ Cell Mutagenicity Category 2
Suspected of causing genetic

defects.[1]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

May cause respiratory

irritation.[4][6]

Specific Target Organ Toxicity

(Repeated Exposure)
Category 2

May cause damage to organs

through prolonged or repeated

exposure.[7]

Hazardous to the Aquatic

Environment, Chronic
Category 1

Very toxic to aquatic life with

long lasting effects.[1]

Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is paramount to minimize exposure

risks.

Engineering Controls
Work in a well-ventilated area, preferably within a chemical fume hood.[4][6]

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[5][6]
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Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate level of PPE. The

following diagram outlines the recommended PPE for handling 2-Chloro-6-methylaniline.

Personal Protective Equipment (PPE) for 2-Chloro-6-methylaniline

Specific Recommendations

Core PPE

Respiratory Protection

Body Protection

Hand Protection

Eye/Face Protection

Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are exceeded or irritation is experienced. [3]
Recommended filter: Type ABEK (EN14387). [6]Details

Wear fire/flame resistant and impervious clothing. [2]
A lab coat or coveralls should be worn.

Details

Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). [2]
Gloves must be inspected prior to use. [2]

Details

Wear tightly fitting safety goggles with side-shields or a face shield. [2]
Conforming to EN 166 (EU) or NIOSH (US). [2]

Details

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment (PPE).

Handling Procedures
Avoid contact with skin, eyes, and clothing.[6]

Do not breathe mist, vapors, or spray.[4][6]
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Wash hands thoroughly after handling.[4][6]

Do not eat, drink, or smoke in areas where this chemical is handled or stored.[6]

Keep containers tightly closed when not in use.[4][6]

Storage Conditions
Store in a cool, dry, and well-ventilated area.[6]

Keep containers tightly sealed.

Store away from incompatible materials such as acids, strong oxidizing agents, acid

anhydrides, acid chlorides, and chloroformates.[6]

Store in original containers.[5] The material may darken in color during storage.[6][8]

Store locked up.[4][7][8]

Experimental Protocols
General Workflow for Handling 2-Chloro-6-methylaniline
The following workflow should be followed when working with 2-Chloro-6-methylaniline.
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Preparation Phase

Handling Phase

Cleanup Phase

Waste Management

Preparation

Handling

Proceed when ready

Post-Handling & Cleanup

After experiment

Waste Disposal

Segregate waste

End of Procedure

Complete

Review Safety Data Sheet (SDS)

Ensure engineering controls are functional (fume hood, eyewash, shower)

Don appropriate Personal Protective Equipment (PPE)

Work within a designated area (fume hood)

Keep container tightly closed when not in use

Avoid generation of vapors/aerosols

Decontaminate work surfaces

Remove and properly store or dispose of PPE

Wash hands and exposed skin thoroughly

Collect all waste in labeled, sealed containers

Dispose of as hazardous waste according to local, state, and federal regulations [1, 5]

Click to download full resolution via product page

Caption: General workflow for handling 2-Chloro-6-methylaniline.
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Spill Response Protocol
In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate non-essential personnel from the spill area.[4]

Ventilate: Ensure adequate ventilation.[4]

Contain: Prevent further leakage or spillage if it is safe to do so.[4] Do not let the product

enter drains.

Absorb: For small spills, absorb with an inert material (e.g., sand, diatomite, acid binders,

universal binders, sawdust).[7]

Collect: Collect the absorbed material and place it in a suitable, closed container for

disposal.[6][9]

Clean: Clean the affected area thoroughly.

Decontaminate: Decontaminate any equipment used in the cleanup.

For major spills, alert the appropriate emergency response team.[5]

Emergency Procedures
Immediate and appropriate first aid is critical in the event of exposure.

First Aid Measures
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Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[7]

Skin Contact

Immediately remove all contaminated clothing.

[4] Wash the affected area with soap and plenty

of water for at least 15 minutes.[10] Seek

medical attention if irritation persists.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[5][6][10] Remove

contact lenses if present and easy to do.[4]

Continue rinsing and seek immediate medical

attention.[6]

Ingestion

Do NOT induce vomiting.[4] Rinse mouth with

water.[4][7] Never give anything by mouth to an

unconscious person.[4] Call a physician or

Poison Control Center immediately.[4][7]

Emergency Response Flowchart
The following flowchart outlines the steps to take in an emergency involving 2-Chloro-6-
methylaniline.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.cpachem.com/msds?num=SB6710&dnl=sd_-_2-Chloro-6-methylaniline_CAS_87-63-8_%28SB6710%29_%28EU%29.pdf
https://www.echemi.com/sds/2-chloro-6-methylaniline-pid_Rock24789.html
https://ehs.princeton.edu/emergencies-incidents/medical-emergencies-managing-injuries/hazardous-chemical-exposures
https://www.echemi.com/sds/2-chloro-6-methylaniline-pid_Rock24789.html
https://datasheets.scbt.com/sc-254212.pdf
https://www.fishersci.com/store/msds?partNumber=AC109360100&countryCode=US&language=en
https://ehs.princeton.edu/emergencies-incidents/medical-emergencies-managing-injuries/hazardous-chemical-exposures
https://www.echemi.com/sds/2-chloro-6-methylaniline-pid_Rock24789.html
https://www.fishersci.com/store/msds?partNumber=AC109360100&countryCode=US&language=en
https://www.echemi.com/sds/2-chloro-6-methylaniline-pid_Rock24789.html
https://www.echemi.com/sds/2-chloro-6-methylaniline-pid_Rock24789.html
https://www.cpachem.com/msds?num=SB6710&dnl=sd_-_2-Chloro-6-methylaniline_CAS_87-63-8_%28SB6710%29_%28EU%29.pdf
https://www.echemi.com/sds/2-chloro-6-methylaniline-pid_Rock24789.html
https://www.echemi.com/sds/2-chloro-6-methylaniline-pid_Rock24789.html
https://www.cpachem.com/msds?num=SB6710&dnl=sd_-_2-Chloro-6-methylaniline_CAS_87-63-8_%28SB6710%29_%28EU%29.pdf
https://www.benchchem.com/product/b140736?utm_src=pdf-body
https://www.benchchem.com/product/b140736?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Exposure Occurs

Assess the Situation
(Is the area safe to enter?)

Remove Victim from Exposure
(if safe to do so)

Yes

Call Emergency Services
(911 or internal emergency number)

No

Administer First Aid
(See Section 5.1)

Provide SDS to Emergency Responders

Decontaminate as per protocol

Follow up with medical evaluation

Click to download full resolution via product page

Caption: Emergency response flowchart for chemical exposure.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b140736?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-

resistant foam.[4][6][7]

Specific Hazards: Combustible material.[5][6] Heating may cause expansion or

decomposition, leading to violent rupture of containers.[5] Combustion may produce toxic

fumes of carbon monoxide, carbon dioxide, nitrogen oxides, and hydrogen chloride gas.[5][6]

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[4][6]

Disposal Considerations
All waste must be handled in accordance with local, state, and federal regulations.[5] Dispose

of contents and container to an approved waste disposal plant.[6] Do not allow the chemical to

enter drains or water sources. Contaminated packaging should be treated as the product itself.

Toxicological Information
Acute Toxicity:

LD₅₀ Oral (ATE): 100 mg/kg[7]

LD₅₀ Dermal (ATE): 300 mg/kg[7]

LC₅₀ Inhalation (ATE): 0.5 mg/l[7]

Health Effects: The substance and/or its metabolites may bind to hemoglobin, inhibiting

normal oxygen uptake, a condition known as methemoglobinemia.[5] Long-term exposure to

respiratory irritants may result in airway disease.[5] There is some concern that this material

may cause cancer or mutations, but there is insufficient data for a definitive assessment.[5]

This document is intended as a guide and should not replace a thorough review of the Safety

Data Sheet (SDS) and a comprehensive risk assessment before handling 2-Chloro-6-
methylaniline. Always prioritize safety and follow established laboratory protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b140736?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/HK/zh/product/aldrich/c51008
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-6-methylaniline
https://www.chemsrc.com/en/cas/87-63-8_431211.html
https://www.echemi.com/sds/2-chloro-6-methylaniline-pid_Rock24789.html
https://datasheets.scbt.com/sc-254212.pdf
https://www.fishersci.com/store/msds?partNumber=AC109360100&countryCode=US&language=en
https://www.cpachem.com/msds?num=SB6710&dnl=sd_-_2-Chloro-6-methylaniline_CAS_87-63-8_%28SB6710%29_%28EU%29.pdf
https://www.fishersci.com/store/msds?partNumber=AC109380050&countryCode=US&language=en
https://www.chemicalbook.com/msds/5-chloro-2-methylaniline.pdf
https://ehs.princeton.edu/emergencies-incidents/medical-emergencies-managing-injuries/hazardous-chemical-exposures
https://www.benchchem.com/product/b140736#handling-and-safety-precautions-for-2-chloro-6-methylaniline
https://www.benchchem.com/product/b140736#handling-and-safety-precautions-for-2-chloro-6-methylaniline
https://www.benchchem.com/product/b140736#handling-and-safety-precautions-for-2-chloro-6-methylaniline
https://www.benchchem.com/product/b140736#handling-and-safety-precautions-for-2-chloro-6-methylaniline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b140736?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

